Cas no 878744-92-4 (Benzoic acid, 3-(2-methoxy-1,1-dimethylethyl)-)

• Product Name: Benzoic acid, 3-(2-methoxy-1,1-dimethylethyl)-
• CAS No: 878744-92-4
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1914108
• PubChem ID: 68847020
• Update Time: 2025-04-21

Benzoic acid, 3-(2-methoxy-1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2-methoxy-1,1-dimethylethyl)-
• 878744-92-4
• 3-(1-methoxy-2-methylpropan-2-yl)benzoic acid
• DB-423719
• SCHEMBL3939193

• Inchi： 1S/C12H16O3/c1-12(2,8-15-3)10-6-4-5-9(7-10)11(13)14/h4-7H,8H2,1-3H3,(H,13,14)
• InChI Key： DWXKJSIPHSZDCT-UHFFFAOYSA-N
• SMILES： O(C)CC(C)(C)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 208.109944368Da
• Monoisotopic Mass: 208.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų